Cas no 2680835-12-3 (4-(2-Azidoethyl)azepane)

• Product Name: 4-(2-Azidoethyl)azepane
• CAS No: 2680835-12-3
• MF: C₈H₁₆N₄
• MW: 168.239440917969
• CID: 5958610
• PubChem ID: 149676333
• Update Time: 2025-05-24

4-(2-Azidoethyl)azepane Chemical and Physical Properties

Names and Identifiers

• 2680835-12-3
• EN300-6041844
• 4-(2-azidoethyl)azepane
• 4-(2-Azidoethyl)azepane

• Inchi： 1S/C8H16N4/c9-12-11-7-4-8-2-1-5-10-6-3-8/h8,10H,1-7H2
• InChI Key： AOFPWRRKDGIBOX-UHFFFAOYSA-N
• SMILES： N1CCCC(CCN=[N+]=[N-])CC1

Computed Properties

• Exact Mass: 168.137496527g/mol
• Monoisotopic Mass: 168.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.4Ų

Additional information on 4-(2-Azidoethyl)azepane

Recent Advances in the Application of 4-(2-Azidoethyl)azepane (CAS: 2680835-12-3) in Chemical Biology and Pharmaceutical Research

The compound 4-(2-Azidoethyl)azepane (CAS: 2680835-12-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery, bioconjugation, and targeted therapy. This heterocyclic azide derivative serves as a critical building block in click chemistry, enabling efficient and selective modifications of biomolecules. Recent studies have explored its potential in the development of novel therapeutics, particularly in the context of cancer treatment and neurodegenerative diseases.

One of the most notable applications of 4-(2-Azidoethyl)azepane is its role in bioorthogonal chemistry. Researchers have utilized its azide functional group for strain-promoted azide-alkyne cycloaddition (SPAAC) reactions, which are pivotal for labeling and tracking biomolecules in live cells. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in conjugating with alkynyl-modified antibodies, facilitating real-time imaging of tumor-specific antigens. This breakthrough has opened new avenues for non-invasive diagnostics and targeted drug delivery systems.

In the realm of drug discovery, 4-(2-Azidoethyl)azepane has been employed as a key intermediate in the synthesis of small-molecule inhibitors. A recent preprint on bioRxiv highlighted its incorporation into a series of kinase inhibitors designed to target aberrant signaling pathways in glioblastoma. The azide moiety allowed for subsequent functionalization with fluorescent probes, enabling researchers to monitor drug distribution and target engagement in preclinical models. This approach has significantly enhanced the understanding of pharmacokinetics and pharmacodynamics in complex biological systems.

The compound's unique structural features have also been exploited in proteolysis-targeting chimeras (PROTACs) development. A 2024 Nature Chemical Biology publication reported the use of 4-(2-Azidoethyl)azepane as a linker between E3 ligase ligands and target protein binders. The azide group provided a convenient handle for modular assembly, while the azepane ring contributed to improved membrane permeability. This strategy has yielded several promising drug candidates currently undergoing Phase I clinical trials for hematological malignancies.

Beyond therapeutic applications, 4-(2-Azidoethyl)azepane has found utility in materials science for biomedical applications. Researchers at MIT recently developed a hydrogel system incorporating this compound for controlled drug release. The azide groups participated in photo-triggered crosslinking reactions, allowing precise spatial and temporal control over drug delivery. This innovation holds particular promise for localized treatment of inflammatory diseases and regenerative medicine.

Despite these advancements, challenges remain in optimizing the physicochemical properties of 4-(2-Azidoethyl)azepane derivatives. Current research efforts, as detailed in a recent ACS Medicinal Chemistry Letters perspective, are focusing on structural modifications to enhance metabolic stability and reduce potential off-target effects. Computational modeling and high-throughput screening approaches are being employed to identify optimal substitutions on the azepane ring while preserving the reactivity of the azide functionality.

Looking forward, the versatility of 4-(2-Azidoethyl)azepane positions it as a cornerstone in chemical biology tool development. Ongoing studies are exploring its application in CRISPR-Cas9 delivery systems, where the azide group enables precise conjugation with guide RNAs and nanoparticles. As synthetic methodologies continue to advance, this compound is expected to play an increasingly important role in bridging chemical synthesis with biological applications, ultimately accelerating the translation of basic research findings into clinical solutions.